Cas no 2460740-62-7 (rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans)

• Product Name: rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans
• CAS No: 2460740-62-7
• MF: C₆H₉Cl₂NO₃S
• MW: 246.111558675766
• MDL: MFCD32853297
• CID: 5669869
• PubChem ID: 7127554
• Update Time: 2025-06-13

rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans Chemical and Physical Properties

Names and Identifiers

• rac-2-chloro-N-[(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-yl]acetamide
• EN300-27081233
• 2460740-62-7
• rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans

• MDL： MFCD32853297
• Inchi： 1S/C6H9Cl2NO3S/c7-1-6(10)9-5-3-13(11,12)2-4(5)8/h4-5H,1-3H2,(H,9,10)/t4-,5-/m1/s1
• InChI Key： XPRVHYWQGSYRSB-RFZPGFLSSA-N
• SMILES： Cl[C@@H]1CS(C[C@H]1NC(CCl)=O)(=O)=O

Computed Properties

• Exact Mass: 244.9680197g/mol
• Monoisotopic Mass: 244.9680197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans

Comprehensive Overview of rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans (CAS No. 2460740-62-7)

The compound rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans (CAS No. 2460740-62-7) is a chiral sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trans configuration and the presence of chloro and dioxo-thiolane moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of chiral sulfonamides in drug discovery?" and "How does the trans configuration influence molecular activity?"

In recent years, the demand for chiral intermediates like rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans has surged due to their utility in asymmetric synthesis and enantioselective catalysis. Researchers frequently search for "CAS No. 2460740-62-7 suppliers" or "synthetic routes for trans-chloroacetamide derivatives," reflecting its industrial importance. The compound's lambda6-sulfur center, a rare oxidation state, also attracts attention for its potential in designing sulfone-based therapeutics, a hot topic in medicinal chemistry.

The stereochemistry of rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans plays a critical role in its biological interactions. Studies suggest that the trans isomer often exhibits distinct pharmacokinetic profiles compared to its cis counterpart, a point frequently raised in forums discussing "stereoisomerism and drug efficacy." Its chloroacetamide group further enables covalent binding to biological targets, a mechanism exploited in protease inhibitors and enzyme modulators.

From an environmental perspective, the degradation pathways of sulfonamide derivatives like this compound are under scrutiny, aligning with the growing interest in "green chemistry" and "sustainable synthesis." Analytical methods such as HPLC and LC-MS are commonly employed to characterize its purity, addressing queries like "How to analyze CAS No. 2460740-62-7?" Its stability under varying pH conditions is another area of investigation, particularly for formulators seeking "compatible excipients for sulfone-containing APIs."

In conclusion, rac-2-chloro-N-(3R,4S)-4-chloro-1,1-dioxo-1lambda6-thiolan-3-ylacetamide, trans represents a versatile scaffold bridging organic synthesis, drug development, and material science. Its CAS No. 2460740-62-7 serves as a key identifier for researchers navigating databases or procurement platforms. As the scientific community continues to explore sulfur-based functional groups, this compound is poised to remain a focal point in innovation-driven industries.